Cas no 215294-98-7 (Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-)

• Product Name: Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-
• CAS No: 215294-98-7
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 3910056
• PubChem ID: 9930943
• Update Time: 2025-07-18

Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-
• 1,4-Bis(3-carboxy-4-hydroxyphenylethenyl)benzene
• 5,5'-((1E,1'E)-1,4-phenylenebis(ethene-2,1-diyl))bis(2-hydroxybenzoic acid)
• X-34 >=90% (HPLC)
• X-34
• 5-((E)-2-{4-[(E)-2-(3-carboxy-4-hydroxyphenyl)vinyl]-phenyl}vinyl)-2-hydroxybenzoic acid
• SCHEMBL6266629
• CS-0103590
• 215294-98-7
• 5-[(E)-2-{4-[(E)-2-(3-carboxy-4-hydroxyphenyl)ethenyl]phenyl}ethenyl]-2-hydroxybenzoic acid
• F9994-5464
• 5-[2-{4-[2-(3-carboxy-4-hydroxyphenyl)-(E)-1-ethenyl]phenyl}-(E)-1-ethenyl]-2-hydroxybenzoic acid
• CHEMBL185726
• BDBM50240953
• 796049-51-9
• AKOS040732105
• GLXC-26640
• HY-125962
• SCHEMBL1048686
• 5-[(E)-2-[4-[(E)-2-(3-carboxy-4-hydroxyphenyl)ethenyl]phenyl]ethenyl]-2-hydroxybenzoic acid

• MDL： MFCD30474509
• Inchi： 1S/C24H18O6/c25-21-11-9-17(13-19(21)23(27)28)7-5-15-1-2-16(4-3-15)6-8-18-10-12-22(26)20(14-18)24(29)30/h1-14,25-26H,(H,27,28)(H,29,30)
• InChI Key： MCBNOAYTZBUCSX-UHFFFAOYSA-N
• SMILES： C1(C=CC2C=CC(O)=C(C=2)C(O)=O)=CC=C(C=CC2C=CC(O)=C(C=2)C(O)=O)C=C1

Computed Properties

• Exact Mass: 402.11033829Da
• Monoisotopic Mass: 402.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 115Ų

Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-

Research Briefing on Benzoic Acid Derivative (CAS: 215294-98-7) and Its Applications in Chemical Biology and Medicine

Recent studies have highlighted the significance of the compound with CAS number 215294-98-7, specifically the derivative Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-, in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various biomedical applications, including drug development, diagnostic imaging, and therapeutic interventions. The following briefing synthesizes the latest research findings and explores the compound's mechanisms of action, synthesis pathways, and potential clinical applications.

The structural backbone of Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-, features a conjugated system with hydroxyl groups, which contributes to its fluorescence properties and ability to interact with biological macromolecules. Recent research has focused on leveraging these properties for the development of fluorescent probes and biosensors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective fluorescent marker for amyloid-beta aggregates, a hallmark of Alzheimer's disease. This application underscores its potential in neurodegenerative disease diagnostics.

In addition to its diagnostic utility, the compound has been investigated for its therapeutic potential. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 215294-98-7 exhibit inhibitory activity against specific kinases involved in cancer cell proliferation. The study highlighted the compound's ability to modulate signaling pathways, leading to apoptosis in tumor cells. These findings suggest that further optimization of this scaffold could yield novel anticancer agents with improved selectivity and reduced off-target effects.

The synthesis and modification of Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy-, have also been a focal point of recent research. Advanced synthetic strategies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the compound's bioavailability and stability. A 2023 review in Chemical Reviews summarized these advancements, emphasizing the role of computational chemistry in predicting optimal structural modifications for targeted applications. Such interdisciplinary approaches are paving the way for the compound's broader utilization in drug discovery pipelines.

Despite these promising developments, challenges remain in translating the compound's potential into clinical practice. Issues such as pharmacokinetics, toxicity profiles, and large-scale synthesis need to be addressed. Ongoing research aims to tackle these hurdles through preclinical studies and collaborative efforts between academia and industry. The compound's versatility and unique properties position it as a valuable candidate for future innovations in chemical biology and medicine.

In conclusion, Benzoic acid, 3,3'-(1,4-phenylenedi-2,1-ethenediyl)bis[6-hydroxy- (CAS: 215294-98-7) represents a multifaceted tool in modern biomedical research. Its applications span diagnostics, therapeutics, and drug development, driven by its distinctive chemical properties. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the field, offering new avenues for addressing complex medical challenges.